Cas no 306980-83-6 (4-Chloro-N-3-cyano-4-(methylsulfanyl)phenylbenzenecarboxamide)

• Product Name: 4-Chloro-N-3-cyano-4-(methylsulfanyl)phenylbenzenecarboxamide
• CAS No: 306980-83-6
• CID: 4645056
• Update Time: 2025-06-21

4-Chloro-N-3-cyano-4-(methylsulfanyl)phenylbenzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-N-[3-CYANO-4-(METHYLSULFANYL)PHENYL]BENZENECARBOXAMIDE
• Benzamide, 4-chloro-N-[3-cyano-4-(methylthio)phenyl]-
• 4-Chloro-N-3-cyano-4-(methylsulfanyl)phenylbenzenecarboxamide

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-Chloro-N-3-cyano-4-(methylsulfanyl)phenylbenzenecarboxamide

Professional Introduction to Compound with CAS No. 306980-83-6 and Product Name: 4-Chloro-N-3-cyano-4-(methylsulfanyl)phenylbenzenecarboxamide

The compound with the CAS number 306980-83-6 and the product name 4-Chloro-N-3-cyano-4-(methylsulfanyl)phenylbenzenecarboxamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound encompasses several key functional groups, including a chloro substituent, a cyano group, and a methylsulfanyl moiety, which contribute to its distinct chemical behavior and reactivity.

In recent years, there has been a growing interest in the development of novel benzene derivatives for their therapeutic potential. The presence of the chloro group in the phenyl ring enhances the electrophilicity of the molecule, making it a valuable intermediate in organic synthesis. Additionally, the cyano group introduces a polar character to the compound, which can influence its solubility and interaction with biological targets. The methylsulfanyl substituent further adds to the complexity of the molecule, providing a site for further functionalization and modification.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of these functional groups makes it an attractive candidate for designing molecules with specific biological activities. For instance, studies have shown that benzene derivatives with similar structural motifs can exhibit properties such as anti-inflammatory, anticancer, and antimicrobial effects. The 4-Chloro-N-3-cyano-4-(methylsulfanyl)phenylbenzenecarboxamide structure provides a versatile platform for exploring these possibilities.

Recent research has focused on leveraging computational methods to predict the biological activity of such compounds. Advanced computational techniques, including molecular docking and quantum mechanical calculations, have been employed to understand how these molecules interact with biological targets at the molecular level. These studies have revealed that the specific arrangement of atoms in 4-Chloro-N-3-cyano-4-(methylsulfanyl)phenylbenzenecarboxamide can influence its binding affinity and selectivity for various enzymes and receptors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic aromatic substitution reactions to introduce the chloro group, cyanation reactions to incorporate the cyano moiety, and thiolation reactions to add the methylsulfanyl substituent. Each step must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

In terms of applications, this compound has shown promise in preclinical studies as a lead molecule for developing new drugs. Its structural features make it suitable for further derivatization to enhance its pharmacological properties. Researchers are exploring various modifications to improve its bioavailability, target specificity, and overall therapeutic efficacy. These efforts are part of a broader trend toward rational drug design, where computational tools guide the synthesis of novel compounds with desired characteristics.

The role of this compound in medicinal chemistry is further underscored by its potential as an intermediate in more complex synthetic pathways. Its unique structure allows it to serve as a building block for larger molecules with more intricate functionalities. This versatility makes it a valuable asset in pharmaceutical research laboratories worldwide.

As our understanding of molecular interactions continues to evolve, so too does our ability to design compounds with tailored properties. The case of 4-Chloro-N-3-cyano-4-(methylsulfanyl)phenylbenzenecarboxamide exemplifies how structural features can be strategically incorporated into molecules to achieve specific biological outcomes. This approach underscores the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in advancing drug discovery efforts.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new applications and optimizing its synthesis. As new methodologies emerge in chemical biology and synthetic chemistry, we can expect further innovations that will expand the therapeutic potential of molecules like 4-Chloro-N-3-cyano-4-(methylsulfanyl)phenylbenzenecarboxamide.